Cas no 2138374-29-3 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid
• CAS No: 2138374-29-3
• CID: 4641139
• Update Time: 2025-11-05

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid

Introduction to 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid (CAS No. 2138374-29-3)

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid, also known by its CAS number 2138374-29-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which minimizes side reactions and enhances the purity of the final product. The presence of this group in 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid allows for precise control over the reactivity of the piperidine ring, facilitating the synthesis of complex peptides and peptidomimetics. This is particularly important in the development of therapeutic agents targeting protein-protein interactions, which are increasingly recognized as promising targets for drug discovery.

Recent studies have highlighted the potential applications of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of inhibitors targeting specific kinases involved in cancer progression. The ability to modulate kinase activity through small molecule inhibitors has been a cornerstone of modern cancer therapy, and compounds like 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid play a crucial role in this context.

In addition to its applications in cancer research, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid has also shown promise in the development of antiviral agents. A recent study published in Antiviral Research reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, making these compounds attractive candidates for further development as broad-spectrum antivirals.

The structural versatility of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid also makes it an ideal candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, accelerating the drug discovery process. This approach has been successfully employed in the identification of novel leads for various therapeutic areas, including neurodegenerative diseases and metabolic disorders.

In terms of synthetic methodology, the preparation of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid typically involves multi-step processes that ensure high yields and purity. Key steps include the formation of the Fmoc-piperidine intermediate and subsequent functionalization to introduce the hydroxyacetic acid moiety. Advances in green chemistry have led to more environmentally friendly synthetic routes, reducing waste and improving sustainability in pharmaceutical manufacturing.

The physical and chemical properties of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 405.5 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug formulation studies. Its stability under different conditions has also been studied, ensuring that it remains viable for long-term storage and transportation.

In conclusion, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid (CAS No. 2138374-29-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and broad applicability make it an invaluable tool for scientists working on drug discovery and development projects. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.